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Compound of Interest

Compound Name: 1,3-Benzoxazol-6-ol

Cat. No.: B1279610 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for 1,3-Benzoxazol-6-ol was located. The

following guidance is based on the safety profiles of structurally similar benzoxazole

derivatives. Researchers should treat this substance with caution and handle it as a potentially

hazardous material. A thorough risk assessment should be conducted by qualified personnel

before commencing any work.

This guide provides essential safety protocols, personal protective equipment (PPE)

recommendations, and operational procedures for the handling and disposal of 1,3-
Benzoxazol-6-ol, tailored for researchers, scientists, and professionals in drug development.

Hazard Summary and Precautionary Measures
Based on data from related benzoxazole compounds, 1,3-Benzoxazol-6-ol is anticipated to

present the following hazards.[1][2]

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements:[1][2][3][4][5][6][7]
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P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P271: Use only outdoors or in a well-ventilated area.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

P302+P352: IF ON SKIN: Wash with plenty of water.

P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P330: Rinse mouth.

P362: Take off contaminated clothing and wash before reuse.

P405: Store locked up.

P501: Dispose of contents/container to an approved waste disposal plant.

Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is critical. The following table summarizes the

required PPE for handling 1,3-Benzoxazol-6-ol.
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Protection Type Specific Equipment Standard Rationale

Eye and Face

Protection

Chemical safety

goggles or a face

shield.[3][5]

EN 166 (EU) or

NIOSH (US)

approved.[6]

Protects against

splashes, dust, and

vapors that can cause

serious eye irritation.

Skin Protection

Chemical-resistant

gloves (e.g., Nitrile

rubber). Lab coat or

chemical-resistant

apron.[3][5]

Follow manufacturer's

specifications for

breakthrough time and

permeation.

Prevents skin irritation

and potential

absorption.

Contaminated clothing

should be laundered

separately before

reuse.[3]

Respiratory Protection

Handle in a well-

ventilated area,

preferably a chemical

fume hood.[3][4]

NIOSH/MSHA

approved respirator if

dust or aerosols are

generated.

Minimizes the risk of

respiratory tract

irritation from inhaling

dust or vapors.[2]

Operational and Disposal Plans
A systematic approach to handling and disposal is essential to ensure safety and regulatory

compliance.

Step-by-Step Handling Protocol
Preparation and Pre-Handling Checks:

Ensure a chemical fume hood is operational and the work area is clear of clutter.

Verify that an eyewash station and safety shower are readily accessible.

Assemble all necessary PPE and ensure it is in good condition.

Prepare and label all necessary equipment and containers.

Handling the Compound:
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Conduct all manipulations of 1,3-Benzoxazol-6-ol within a certified chemical fume hood to

minimize inhalation exposure.[3]

Use spark-proof tools and ground all equipment when transferring the material.[4]

Avoid generating dust.[3]

Keep the container tightly closed when not in use.[4]

After handling, wash hands and any exposed skin thoroughly with soap and water.[3]

Storage:

Store in a tightly sealed, properly labeled container.[3][4]

Keep in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents.[3][8]

The storage area should be secure and accessible only to authorized personnel.[2][3]

Spill Management and Disposal Plan
In Case of a Spill:

Evacuate non-essential personnel from the immediate area.

Wear appropriate PPE, including respiratory protection.

For dry spills, carefully sweep or vacuum the material, avoiding dust generation, and place

it in a sealed container for disposal.[3]

For wet spills, absorb with an inert material and place in a sealed container for disposal.

Wash the spill area thoroughly with soap and water.[3]

Report all spills to the laboratory supervisor and environmental health and safety (EHS)

office.

Waste Disposal:
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Collect all waste containing 1,3-Benzoxazol-6-ol, including contaminated PPE and

cleaning materials, in a dedicated, sealed, and clearly labeled hazardous waste container.

[9]

Do not dispose of this chemical down the drain or in regular trash.[9][10]

Arrange for disposal through your institution's approved hazardous waste management

program, adhering to all local, state, and federal regulations.[3][8]

Quantitative Data Summary
The following table summarizes key physical and chemical properties for benzoxazole, a parent

compound, to provide context. Specific data for 1,3-Benzoxazol-6-ol is not readily available.

Property Value Source

Molecular Formula C₇H₅NO₂ ChemScene[1]

Molecular Weight 135.12 g/mol ChemScene[1]

Appearance
White to light yellow solid

(Benzoxazole)
Wikipedia[11]

Melting Point 27-30 °C (Benzoxazole) Wikipedia[11]

Boiling Point 182 °C (Benzoxazole) Wikipedia[11]

Flash Point 58 °C (Benzoxazole) Wikipedia[11]

Experimental Protocols and Visualizations
First Aid Measures
Immediate and appropriate first aid is crucial in the event of exposure.
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Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[6]

Skin Contact

Immediately flush skin with plenty of soap and

water for at least 15 minutes while removing

contaminated clothing and shoes. Seek medical

attention if irritation persists.[6]

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. If breathing is difficult, give

oxygen. Seek immediate medical attention.[6]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[4]

Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of 1,3-Benzoxazol-
6-ol.
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Safe Handling Workflow for 1,3-Benzoxazol-6-ol

Preparation

Handling

Cleanup & Disposal Emergency Procedures

Risk Assessment

Don PPE

Prepare Workspace

Weighing & Transfer
(in Fume Hood)

Experimental Use

Decontaminate Equipment Spill Personal Exposure

Segregate & Label Waste

Store for Disposal

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 1,3-Benzoxazol-6-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b1279610?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1279610?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

